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Compound of Interest

Compound Name: Cerium--nickel (1/4)

Cat. No.: B15435425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The intermetallic compound CeNi₄ is a subject of growing interest for a variety of

electrochemical applications. While direct research on CeNi₄ is emerging, the broader family of

Ce-Ni alloys has demonstrated significant potential in electrocatalysis, energy storage, and

sensing. These application notes provide a comprehensive overview of the current

understanding and potential uses of CeNi₄ in electrochemistry, drawing insights from closely

related Ce-Ni systems. The protocols detailed below are intended to serve as a foundational

guide for researchers initiating studies on CeNi₄.

Potential Electrochemical Applications
Cerium-nickel alloys, including the specific stoichiometry CeNi₄, are promising candidates for

several electrochemical applications owing to the synergistic effects between the rare-earth

element cerium and the transition metal nickel.

Electrocatalysis: Ce-Ni based materials have shown catalytic activity for key electrochemical

reactions. The presence of cerium can modify the electronic structure of nickel, enhancing its

catalytic performance. Potential applications include:

Oxygen Evolution Reaction (OER): Crucial for water splitting and metal-air batteries.
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Hydrogen Evolution Reaction (HER): A key process in electrochemical hydrogen

production.

Alcohol Oxidation: Relevant for direct alcohol fuel cells.

Energy Storage: The ability of some Ce-Ni alloys to undergo hydrogenation and

dehydrogenation reactions makes them suitable for:

Nickel-Metal Hydride (Ni-MH) Batteries: As anode materials for hydrogen storage.

Sensing: The catalytic properties of Ce-Ni alloys can be harnessed for the development of

electrochemical sensors for various analytes.

Data Presentation
The following tables summarize key performance metrics for Ce-Ni based materials in various

electrochemical applications. It is important to note that this data is derived from studies on Ce-

doped Ni materials and other Ce-Ni alloys, and serves as a benchmark for anticipated

performance of CeNi₄.

Table 1: Electrocatalytic Performance of Ce-Ni Based Materials for Oxygen Evolution Reaction

(OER)

Catalyst
Composition

Electrolyte
Overpotential
@ 10 mA/cm²
(mV)

Tafel Slope
(mV/dec)

Reference

Ce-doped

Ni₃S₂/NF
1 M KOH 87 49 [1]

a-Ni/CeO₂@NC 1 M KOH 286 49 [2]

Table 2: Electrochemical Hydrogen Storage Properties of Ce-Containing Alloys
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Alloy
Composition

Milling Time
(h)

Discharge
Capacity
(mAh/g)

Cycle Life Reference

Mg₀.₉₂Ce₀.₀₈Ni₀.₉

Al₀.₁
10 461.6 - [3]

La₀.₇₃Ce₀.₂₇Ni₃.₅

₀Mn₀.₃₅Al₀.₁₅Cu₀.

₇₅Fe₀.₂₅

- 313.2 - [3]

Experimental Protocols
The following are detailed protocols for the preparation and electrochemical evaluation of

CeNi₄-based materials.

Protocol 1: Preparation of CeNi₄ Modified Electrode
This protocol describes the preparation of a working electrode modified with CeNi₄ powder for

electrochemical testing.

Materials:

CeNi₄ powder

Nafion® solution (5 wt%)

Ethanol

Deionized (DI) water

Glassy carbon electrode (GCE), nickel foam (NF), or other suitable substrate

Micropipette

Ultrasonic bath

Procedure:
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Catalyst Ink Preparation:

1. Weigh 5 mg of CeNi₄ powder and disperse it in a solution containing 480 µL of ethanol and

20 µL of 5 wt% Nafion® solution.

2. Sonicate the mixture for at least 30 minutes to form a homogeneous catalyst ink.

Electrode Modification:

1. Polish the GCE surface with alumina slurry of decreasing particle size (e.g., 1.0, 0.3, and

0.05 µm), followed by rinsing with DI water and ethanol, and drying under a stream of

nitrogen. For nickel foam, clean by sonicating in acetone, ethanol, and DI water.

2. Using a micropipette, drop-cast a specific volume (e.g., 5-10 µL) of the catalyst ink onto

the prepared electrode surface.

3. Allow the electrode to dry at room temperature or in a low-temperature oven (e.g., 60 °C)

to evaporate the solvent.

Protocol 2: Electrochemical Evaluation of CeNi₄ for OER
Catalysis
This protocol outlines the procedure for assessing the electrocatalytic activity of a CeNi₄-

modified electrode for the Oxygen Evolution Reaction.

Materials and Equipment:

CeNi₄-modified working electrode (prepared as in Protocol 1)

Platinum wire or foil counter electrode

Ag/AgCl or Saturated Calomel Electrode (SCE) as the reference electrode

Electrochemical cell

Potentiostat/Galvanostat

1 M KOH electrolyte solution
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High-purity nitrogen and oxygen gas

Procedure:

Electrolyte Preparation: Prepare a 1 M KOH solution using high-purity KOH pellets and DI

water.

Cell Assembly: Assemble a three-electrode electrochemical cell with the CeNi₄-modified

electrode as the working electrode, a platinum counter electrode, and a reference electrode.

Electrolyte Saturation: Purge the electrolyte with high-purity O₂ for at least 30 minutes to

ensure saturation.

Cyclic Voltammetry (CV):

1. Perform CV scans in the potential range of interest (e.g., 1.0 to 1.7 V vs. RHE) at a scan

rate of 50 mV/s to activate the catalyst and obtain a stable voltammogram.

Linear Sweep Voltammetry (LSV):

1. Record LSV curves at a slow scan rate (e.g., 5 mV/s) to evaluate the OER activity. The

potential should be swept from a non-faradaic region to a potential where significant water

oxidation occurs.

2. The overpotential required to achieve a current density of 10 mA/cm² is a key performance

metric.

Tafel Analysis:

1. Construct a Tafel plot (overpotential vs. log(current density)) from the LSV data to

determine the Tafel slope, which provides insight into the reaction mechanism.

Electrochemical Impedance Spectroscopy (EIS):

1. Perform EIS at a specific overpotential to investigate the charge transfer kinetics.

Chronoamperometry/Chronopotentiometry:
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1. Conduct long-term stability tests by holding the electrode at a constant potential or current

density and monitoring the current or potential over time.

Visualizations
The following diagrams illustrate key experimental workflows and conceptual relationships

relevant to the electrochemical applications of CeNi₄.
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Caption: Workflow for CeNi₄-modified electrode preparation.
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Caption: Experimental workflow for OER catalytic evaluation.
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Caption: Factors influencing CeNi₄ electrochemical performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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